Cas no 5734-67-8 (4-Chloro-6-ethylpyrimidin-2-amine)

4-Chloro-6-ethylpyrimidin-2-amine is a pyrimidine derivative with a chloro and ethyl substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive chloro group allows for further functionalization, making it valuable in the development of heterocyclic compounds. The ethyl substituent enhances lipophilicity, which can be advantageous in drug design for improved membrane permeability. This compound is particularly useful in the synthesis of agrochemicals, bioactive molecules, and potential therapeutic agents. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this building block for its well-defined reactivity profile and compatibility with various coupling and substitution reactions.

4-Chloro-6-ethylpyrimidin-2-amine structure

5734-67-8 structure

Product Name:4-Chloro-6-ethylpyrimidin-2-amine

CAS No:5734-67-8

MF:C₆H₈ClN₃

MW:157.600819587708

MDL:MFCD09800366

CID:85430

PubChem ID:22324304

Update Time:2025-05-22

4-Chloro-6-ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-ethylpyrimidin-2-amine
- 2-AMINO-4-CHLORO-6-ETHYLPYRIMIDINE
- 4-Chloro-6-ethyl-pyrimidin-2-ylamine
- 2-Pyrimidinamine, 4-chloro-6-ethyl-
- 2-Amino-4-chloro-6ethylpyrimidine
- 2-pyrimidinamine,4-chloro-6-ethyl
- 4-Aethyl-6-chlor-pyrimidin-2-ylamin
- 4-chloro-6-ethylpyrimidin-2-ylamine
- 4-ethyl-6-chloro-pyrimidin-2-ylamine
- PYR058
- 4-CHLORO-6-ETHYL-2-PYRIMIDINAMINE
- GZOWPTJWHDWHPK-UHFFFAOYSA-N
- 4-chloro-6-ethyl-pyrimidin-2-amine
- 2-Pyrimidinamine,4-chloro-6-ethyl-
- SBB051959
- RW3364
- 6-chloro-4-ethylpyrimidine-2-ylamine
- VP50075
- AKOS006283504
- 4-chloro-6-ethylpyrimidin-2-amine;2-AMINO-4-CHLORO-6-ETHYLPYRIMIDINE
- F8888-5775
- SCHEMBL718227
- SY041958
- EN300-105043
- 5734-67-8
- 2-AMINO-4-METHYL-5-PYRIDINECARBOXYLICACID
- AMY27070
- DS-18605
- DTXSID30624793
- SB57372
- FT-0687557
- AC-9118
- A24736
- CS-W022155
- MFCD09800366
- MDL： MFCD09800366
- Inchi： 1S/C6H8ClN3/c1-2-4-3-5(7)10-6(8)9-4/h3H,2H2,1H3,(H2,8,9,10)
- InChI Key： GZOWPTJWHDWHPK-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC)=NC(N)=N1

Computed Properties

Exact Mass: 157.04100
Monoisotopic Mass: 157.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 1.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.282
Boiling Point: 320℃ at 760 mmHg
Flash Point: 147.324°C
Refractive Index: 1.584
PSA: 51.80000
LogP: 1.85580

4-Chloro-6-ethylpyrimidin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

4-Chloro-6-ethylpyrimidin-2-amine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-ethylpyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	036689-250mg	2-Amino-4-chloro-6-ethylpyrimidine	5734-67-8	97%	250mg	￡12.00	2022-02-28
Fluorochem	036689-1g	2-Amino-4-chloro-6-ethylpyrimidine	5734-67-8	97%	1g	￡27.00	2022-02-28
Fluorochem	036689-5g	2-Amino-4-chloro-6-ethylpyrimidine	5734-67-8	97%	5g	￡83.00	2022-02-28
Fluorochem	036689-10g	2-Amino-4-chloro-6-ethylpyrimidine	5734-67-8	97%	10g	￡140.00	2022-02-28
AstaTech	51558-1/G	2-AMINO-4-CHLORO-6-ETHYLPYRIMIDINE	5734-67-8	97%	1g	$77	2023-09-17
AstaTech	51558-5/G	2-AMINO-4-CHLORO-6-ETHYLPYRIMIDINE	5734-67-8	97%	5g	$245	2023-09-17
AstaTech	51558-10/G	2-AMINO-4-CHLORO-6-ETHYLPYRIMIDINE	5734-67-8	97%	10/G	$665	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SF154-50mg	4-Chloro-6-ethylpyrimidin-2-amine	5734-67-8	98%	50mg	78.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SF154-200mg	4-Chloro-6-ethylpyrimidin-2-amine	5734-67-8	98%	200mg	181.0CNY	2021-07-10
Chemenu	CM119220-5g	4-Chloro-6-ethylpyrimidin-2-amine	5734-67-8	98%	5g	$224	2021-08-06

4-Chloro-6-ethylpyrimidin-2-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5734-67-8)2-氨基-4-氯-6-乙基嘧啶

Order Number:LE1689069

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:33

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5734-67-8)4-CHLORO-6-ETHYL-2-PYRIMIDINAMINE

Order Number:1689069

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:25